Cas no 5452-46-0 (Benzenemethanol,3,4-dimethoxy-a-2-propen-1-yl-)

• Product Name: Benzenemethanol,3,4-dimethoxy-a-2-propen-1-yl-
• CAS No: 5452-46-0
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• MDL: MFCD00598697
• CID: 381239
• PubChem ID: 227370
• Update Time: 2025-05-25

Benzenemethanol,3,4-dimethoxy-a-2-propen-1-yl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol,3,4-dimethoxy-a-2-propen-1-yl-
• 1-(3,4-dimethoxyphenyl)but-3-en-1-ol
• 4-(3,4-DiMethoxyphenyl)-1-buten-4-ol
• (+-)-3.4-Dimethoxy-1-(1-hydroxy-buten-(3)-yl)-benzol
• 1-(3,4-dimethoxy-phenyl)-but-3-en-1-ol
• 1--but-3-en-1-ol
• AC1L5FFY
• AC1Q575C
• AGN-PC-005T00
• AR-1B1251
• CTK5A1436
• KST-1B6575
• NSC18929
• NSC-18929
• DTXSID90280854
• AKOS010638316
• (e)-1-(3,4-dimethoxyphenyl)but-3-en-1-ol
• 5452-46-0

• MDL： MFCD00598697
• Inchi： 1S/C12H16O3/c1-4-5-10(13)9-6-7-11(14-2)12(8-9)15-3/h4,6-8,10,13H,1,5H2,2-3H3
• InChI Key： YCTUPEKHAZEVJP-UHFFFAOYSA-N
• SMILES： OC(CC=C)C1C=CC(=C(C=1)OC)OC

Computed Properties

• Exact Mass: 208.11000
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.69000
• LogP: 2.31330

Additional information on Benzenemethanol,3,4-dimethoxy-a-2-propen-1-yl-

Comprehensive Overview of Benzenemethanol, 3,4-dimethoxy-a-2-propen-1-yl- (CAS No. 5452-46-0)

Benzenemethanol, 3,4-dimethoxy-a-2-propen-1-yl- (CAS No. 5452-46-0) is a specialized organic compound that has garnered significant attention in the fields of flavor and fragrance chemistry, pharmaceutical intermediates, and natural product synthesis. This compound, characterized by its unique aromatic structure and functional groups, is often utilized as a key building block in the synthesis of more complex molecules. Its 3,4-dimethoxy and propenyl substituents contribute to its versatility in chemical reactions, making it a valuable asset in research and industrial applications.

In recent years, the demand for Benzenemethanol derivatives has surged due to their role in the development of bioactive compounds and sustainable materials. Researchers are particularly interested in its potential applications in green chemistry and biodegradable polymers, aligning with the global push toward environmentally friendly solutions. The compound's low toxicity profile and high reactivity further enhance its appeal for use in cosmetic formulations and food additives, where safety and efficacy are paramount.

One of the most frequently searched questions related to CAS No. 5452-46-0 is its synthetic pathway and industrial-scale production methods. Advanced techniques such as catalytic hydrogenation and Grignard reactions are commonly employed to synthesize this compound. Additionally, its solubility properties and stability under various conditions are critical factors for researchers optimizing its use in drug delivery systems and material science.

The flavor and fragrance industry has also shown a growing interest in Benzenemethanol, 3,4-dimethoxy-a-2-propen-1-yl- due to its pleasant aromatic notes. It is often incorporated into perfumes, essential oils, and food flavorings to enhance sensory experiences. Its compatibility with other organic compounds and essential oil blends makes it a preferred choice for formulators seeking unique olfactory profiles.

From a regulatory standpoint, CAS No. 5452-46-0 is generally recognized as safe for use in approved applications, adhering to guidelines set by organizations such as the FDA and EFSA. However, ongoing studies are exploring its long-term effects and potential interactions with other chemicals, ensuring its continued safe use in consumer products.

In conclusion, Benzenemethanol, 3,4-dimethoxy-a-2-propen-1-yl- (CAS No. 5452-46-0) is a multifaceted compound with broad applications across pharmaceuticals, flavors, and materials science. Its chemical properties and versatility make it a subject of ongoing research, particularly in the context of sustainable development and innovation. As industries continue to evolve, this compound is poised to play an increasingly important role in shaping the future of organic chemistry and industrial applications.